Cas no 2014848-47-4 (methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate
• CAS No: 2014848-47-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6268562
• PubChem ID: 165481445
• Update Time: 2025-05-20

methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate
• EN300-1111788
• 2014848-47-4

• Inchi： 1S/C10H17N3O2/c1-5-8(10(14)15-4)13-7(3)9(11)6(2)12-13/h8H,5,11H2,1-4H3
• InChI Key： ISFOQALABWNPON-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)N1C(C)=C(C(C)=N1)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate

Recent Advances in the Study of Methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate (CAS: 2014848-47-4)

Methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate (CAS: 2014848-47-4) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

The compound's structural features, including the pyrazole ring and ester functional group, contribute to its bioactivity. Researchers have explored its role as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity.

Further investigations have highlighted the compound's potential in oncology. A preclinical study conducted by a team at the University of Cambridge revealed that methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate disrupts the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. The study reported a significant reduction in tumor growth in murine models, with minimal off-target effects. These findings underscore the compound's potential as a targeted therapy for cancers with PI3K pathway mutations.

In addition to its pharmacological properties, advancements in the synthetic routes for methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate have been reported. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, achieving a yield of over 85% with high purity. This development is critical for facilitating large-scale production and further clinical evaluation of the compound.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoate (CAS: 2014848-47-4) represents a versatile scaffold with significant therapeutic potential. Its dual role in inflammation and oncology, coupled with recent synthetic advancements, positions it as a compelling candidate for future drug development. Continued research will be essential to address existing challenges and unlock its full clinical potential.